Methyl 2-(3-nitropyridin-2-yloxy)acetate
Cat. No. B8787906
M. Wt: 212.16 g/mol
InChI Key: CRKFZZGLBNCWBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07538072B2
Procedure details
A mixture of 0.3 g of 2-(methoxycarbonyl)methoxy-3-nitropyridine, 20 mg of platinum oxide, and 1.4 ml of ethanol was stirred at room temperature under an atmosphere of hydrogen gas for 3 hours. The gas in the atmosphere on the reaction system was replaced with nitrogen gas, and the reaction mixture was filtered through Celite. The filtrate was concentrated. The residue was subjected to silica gel column chromatography to give 0.22 g of 3-amino-2-(methoxycarbonyl)methoxypyridine.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]([CH2:5][O:6][C:7]1[C:12]([N+:13]([O-])=O)=[CH:11][CH:10]=[CH:9][N:8]=1)=[O:4]>[Pt]=O.C(O)C>[NH2:13][C:12]1[C:7]([O:6][CH2:5][C:3]([O:2][CH3:1])=[O:4])=[N:8][CH:9]=[CH:10][CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.3 g
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Type
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reactant
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Smiles
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COC(=O)COC1=NC=CC=C1[N+](=O)[O-]
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Name
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Quantity
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20 mg
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Type
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catalyst
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Smiles
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[Pt]=O
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Name
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Quantity
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1.4 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred at room temperature under an atmosphere of hydrogen gas for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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the reaction mixture was filtered through Celite
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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|
Smiles
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NC=1C(=NC=CC1)OCC(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.22 g | |
| YIELD: CALCULATEDPERCENTYIELD | 85.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
